[3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone

• IUPAC Name: [3-(hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C14H19NO3/c1-18-13-6-2-5-12(8-13)14(17)15-7-3-4-11(9-15)10-16/h2,5-6,8,11,16H,3-4,7,9-10H2,1H3
• InChI Key: UXVYSKQCMABBIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCCC(C2)CO
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

[3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it an attractive candidate for several research studies.

Mechanism of Action

The mechanism of action of [3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone is not fully understood, but it is believed to act through various pathways, including inhibition of specific enzymes and receptors, modulation of cellular signaling pathways, and induction of cellular apoptosis.
Biochemical and Physiological Effects:
Studies have shown that [3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone has several biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-tumor properties. This compound has also been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone in lab experiments is its unique chemical structure, which makes it a versatile compound for various research studies. However, one of the limitations of this compound is its potential toxicity, which requires careful handling and storage.

Future Directions

The potential applications of [3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone in scientific research are vast, and several future directions can be explored. Some of these include further studies on its mechanism of action, optimization of its chemical structure for improved efficacy and reduced toxicity, and clinical trials for its potential use as a drug candidate for various diseases. Additionally, this compound can be explored for its potential use in other fields, such as material science and nanotechnology.
Conclusion:
In conclusion, [3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone is a unique chemical compound that has gained significant attention in the scientific community. Its potential applications in various fields, particularly in medicinal chemistry, make it an attractive candidate for further research studies. While there are still several unanswered questions regarding its mechanism of action and potential toxicity, the future directions for this compound are vast, and it holds great promise for the development of new drugs and materials.

Synthesis Methods

The synthesis of [3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone involves a multi-step process that requires several chemical reagents and conditions. The most common method for synthesizing this compound is through the reaction of piperidine with 3-methoxybenzaldehyde, followed by the addition of formaldehyde and subsequent reduction with sodium borohydride.

Scientific Research Applications

[3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxyphenyl)methanone has found several applications in scientific research, particularly in the field of medicinal chemistry. This compound has been extensively studied for its potential as a drug candidate for various diseases, including cancer, neurological disorders, and cardiovascular diseases.